Cas no 28547-22-0 (Benzoic acid, 3-(benzoyloxy)-)

• Product Name: Benzoic acid, 3-(benzoyloxy)-
• CAS No: 28547-22-0
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• CID: 1435125
• PubChem ID: 3022279
• Update Time: 2025-04-20

Benzoic acid, 3-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(benzoyloxy)-
• 3-benzoyloxybenzoic acid
• 28547-22-0
• SCHEMBL8897103
• DTXSID70388564

• Inchi： 1S/C14H10O4/c15-13(16)11-7-4-8-12(9-11)18-14(17)10-5-2-1-3-6-10/h1-9H,(H,15,16)
• InChI Key： MEUAICCVSAZKMX-UHFFFAOYSA-N
• SMILES： OC(C1C=C(OC(C2C=CC=CC=2)=O)C=CC=1)=O

Computed Properties

• Exact Mass: 242.0579
• Monoisotopic Mass: 242.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones